Cas no 5310-34-9 (Ethanol,2-[(2-bromo-2-propen-1-yl)thio]-)

• Product Name: Ethanol,2-[(2-bromo-2-propen-1-yl)thio]-
• CAS No: 5310-34-9
• MF: C₅H₉BrOS
• MW: 197.093359708786
• CID: 381870
• PubChem ID: 253764
• Update Time: 2025-04-19

Ethanol,2-[(2-bromo-2-propen-1-yl)thio]- Chemical and Physical Properties

Names and Identifiers

• Ethanol,2-[(2-bromo-2-propen-1-yl)thio]-
• 2-(2-bromoprop-2-enylsulfanyl)ethanol
• 5310-34-9
• NSC-76998
• NSC76998
• NCIOpen2_000896
• DTXSID80291651

• Inchi： 1S/C5H9BrOS/c1-5(6)4-8-3-2-7/h7H,1-4H2
• InChI Key： BPHVSPAYNNPEDF-UHFFFAOYSA-N
• SMILES： BrC(=C)CSCCO

Computed Properties

• Exact Mass: 195.95577
• Monoisotopic Mass: 195.956
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 74.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 45.5Ų

Experimental Properties

• Density: 1.508
• Boiling Point: 270.9°Cat760mmHg
• Flash Point: 117.7°C
• Refractive Index: 1.556
• PSA: 20.23
• LogP: 1.62050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Vinyl halides Vinyl bromides